Cas no 849524-40-9 (1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]-)

1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]- is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an amine group and a thioether linkage to a 2-methylbenzyl moiety. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the thioether group enhances stability and may influence biological activity, while the triazole ring offers versatility in further functionalization. Its well-defined molecular architecture ensures reproducibility in research applications. Suitable for use in medicinal chemistry, this compound is typically handled under controlled conditions due to its reactive functional groups. Purity and consistency are critical for reliable experimental outcomes.

1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]- structure

849524-40-9 structure

Product Name:1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]-

CAS No:849524-40-9

MF:C₁₀H₁₂N₄S

MW:220.294079780579

CID:1830278

PubChem ID:4317248

Update Time:2025-06-06

1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]-
- STK291891
- Z235343817
- CS-0281947
- BRD-K96978673-001-01-1
- AKOS001353340
- 3-[(2-methylbenzyl)thio]-1H-1,2,4-triazol-5-amine
- 849524-40-9
- 3-[(2-methylbenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine
- MS-3263
- AKOS002314034
- SR-01000308737
- SR-01000308737-1
- 3-{[(2-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazol-5-amine
- 3-[(2-methylphenyl)methylsulfanyl]-1H-1,2,4-triazol-5-amine
- 5-((2-Methylbenzyl)thio)-1,2-dihydro-3h-1,2,4-triazol-3-imine
- 5-{[(2-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazol-3-amine
- Inchi： 1S/C10H12N4S/c1-7-4-2-3-5-8(7)6-15-10-12-9(11)13-14-10/h2-5H,6H2,1H3,(H3,11,12,13,14)
- InChI Key： QJNPGHVFNSIBFT-UHFFFAOYSA-N
- SMILES： S(C1=NNC(N)=N1)CC1C=CC=CC=1C

Computed Properties

Exact Mass: 220.07826757g/mol
Monoisotopic Mass: 220.07826757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 92.9Å²

1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1352617-1g	5-((2-Methylbenzyl)thio)-1,2-dihydro-3h-1,2,4-triazol-3-imine	849524-40-9	90%	1g	￥5870.00	2024-07-28
A2B Chem LLC	AI82574-1mg	5-{[(2-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazol-3-amine	849524-40-9	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI82574-5mg	5-{[(2-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazol-3-amine	849524-40-9	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI82574-10mg	5-{[(2-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazol-3-amine	849524-40-9	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI82574-500mg	5-{[(2-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazol-3-amine	849524-40-9	>90%	500mg	$720.00	2024-04-19